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Compound of Interest

Compound Name: Cinnamtannin A2

Cat. No.: B1257778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Cinnamtannin A2 for

use in in vitro experiments, alongside a summary of its biological activities and relevant

signaling pathways.

Product Information
Name: Cinnamtannin A2

CAS Number: 86631-38-1

Molecular Formula: C60H50O24

Molecular Weight: 1155.02 g/mol

Biological Activity: Cinnamtannin A2 is a tetrameric procyanidin with demonstrated

antioxidant, anti-diabetic, and nephroprotective effects.[1][2][3][4] It has been shown to

increase GLP-1 and insulin secretion, upregulate the expression of corticotropin-releasing

hormone, and inhibit LDL oxidation.[1][3][5] Furthermore, it is involved in the regulation of the

Nrf2-Keap1 and Akt/mTORC1 signaling pathways.[1][6]
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For successful in vitro studies, proper dissolution of Cinnamtannin A2 is critical. The following

table summarizes its solubility in a common laboratory solvent.

Solvent Solubility
Molar Concentration (at
saturation)

Ethanol ≥ 50 mg/mL ≥ 43.29 mM

Note: "≥" indicates that the substance is soluble at this concentration, but the saturation point

was not determined.[1]

Experimental Protocols
Protocol 1: Preparation of a Cinnamtannin A2 Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of Cinnamtannin
A2 in ethanol. This stock solution can then be diluted to the desired final concentration in your

cell culture medium.

Materials:

Cinnamtannin A2 (solid)

Anhydrous Ethanol (≥99.5%)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of Cinnamtannin A2 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50

mg of Cinnamtannin A2.
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Solvent Addition: Add the appropriate volume of anhydrous ethanol to the tube. For a 50

mg/mL solution, add 1 mL of ethanol.

Dissolution: Vortex the tube vigorously for 1-2 minutes until the Cinnamtannin A2 is

completely dissolved. A clear solution should be obtained.[1] Gentle warming (e.g., in a 37°C

water bath) may assist in dissolution, but care should be taken to avoid solvent evaporation.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with ethanol.

Storage: Store the stock solution at -20°C for up to one month or at -80°C for up to six

months.[1] To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller

working volumes.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the Cinnamtannin A2 stock solution to the final working

concentration in cell culture medium. A typical concentration range for in vitro experiments is

0.125-2.0 µg/mL.[1][3]

Materials:

Cinnamtannin A2 stock solution (from Protocol 1)

Pre-warmed cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thawing: Thaw the Cinnamtannin A2 stock solution at room temperature.

Serial Dilution (Recommended): It is recommended to perform serial dilutions to achieve the

final low µg/mL concentrations accurately.

Example for a 2 µg/mL working solution from a 50 mg/mL stock:
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First, prepare an intermediate dilution by adding 2 µL of the 50 mg/mL stock solution to

998 µL of cell culture medium. This results in a 100 µg/mL intermediate solution.

Next, add 20 µL of the 100 µg/mL intermediate solution to 980 µL of cell culture medium

to achieve the final 2 µg/mL working concentration.

Vehicle Control: It is crucial to include a vehicle control in your experiments. The vehicle

control should contain the same final concentration of ethanol as the Cinnamtannin A2-

treated samples.

Immediate Use: Add the final working solutions to your cell cultures immediately after

preparation.

Signaling Pathway
Cinnamtannin A2 has been shown to attenuate skeletal muscle wasting by activating the

Akt/mTORC1 signaling pathway.[6] The simplified diagram below illustrates this proposed

mechanism.
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Caption: Cinnamtannin A2 signaling pathway in skeletal muscle.

Experimental Workflow
The following diagram outlines a general workflow for an in vitro experiment using

Cinnamtannin A2.
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Caption: General workflow for in vitro Cinnamtannin A2 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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